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Introduction
Tellurium dibromide (TeBr₂) is a compound of tellurium and bromine with the molecular

formula Br₂Te.[1][2] It is a crystalline solid that is greenish-black to brown in appearance and is

sensitive to light.[2] Due to its reactivity and the toxicity of tellurium compounds, stringent safety

precautions are necessary when handling this chemical to minimize risk to personnel and the

environment. These application notes provide detailed protocols for the safe handling, storage,

and disposal of tellurium dibromide in a laboratory setting.

Hazard Identification and Classification
Tellurium dibromide is a hazardous substance. While specific toxicity data for tellurium
dibromide is limited, the safety precautions are based on the known hazards of tellurium and

its compounds. Tellurium compounds are generally toxic if swallowed, in contact with skin, or if

inhaled.[3] They can cause severe skin burns and eye damage.[3][4]

Signal Word: Danger[5]

Hazard Statements:

Toxic if swallowed.[3][6]

Fatal if inhaled.[6]
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Causes severe skin burns and eye damage.[4]

May cause an allergic skin reaction.[5][7]

May damage fertility or the unborn child.[5][7]

May cause long-lasting harmful effects to aquatic life.[5][7]

Physical and Chemical Properties
A summary of the key physical and chemical properties of tellurium dibromide is provided in

the table below.

Property Value Reference

Molecular Formula TeBr₂ [1][2]

Molecular Weight 287.4 g/mol [1]

Appearance
Greenish-black to brown

crystalline solid
[2]

Melting Point 210 °C [2]

Boiling Point 339 °C [2]

Solubility Insoluble in water [4][6]

Stability
Moisture sensitive.[4] Light

sensitive.[2]

Occupational Exposure Limits
The occupational exposure limits for tellurium and its compounds are established by various

regulatory agencies.
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Agency Exposure Limit (as Te) Reference

OSHA (PEL) 0.1 mg/m³ (8-hour TWA) [6][8]

ACGIH (TLV) 0.1 mg/m³ (8-hour TWA) [6][8][9]

NIOSH (REL) 0.1 mg/m³ (10-hour TWA) [8]

IDLH 25 mg Te/m³ [6][10]

TWA: Time-Weighted Average; PEL: Permissible Exposure Limit; TLV: Threshold Limit Value;

REL: Recommended Exposure Limit; IDLH: Immediately Dangerous to Life or Health.

Experimental Protocols for Safe Handling
Engineering Controls

Ventilation: All work with tellurium dibromide must be conducted in a well-ventilated area,

preferably within a certified chemical fume hood.[7][9] Local exhaust ventilation should be

used to minimize worker exposure.[6]

Safety Equipment: Eyewash stations and safety showers must be readily accessible in the

immediate work area.[4][7]

Personal Protective Equipment (PPE)
A comprehensive PPE program should be implemented. The following PPE is mandatory when

handling tellurium dibromide:
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PPE Category Specifications Reference

Eye and Face Protection
Chemical safety goggles or a

full-face shield.
[4][7]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). A lab coat

or chemical-resistant apron.

Long-sleeved clothing.

[4][5][7]

Respiratory Protection

For operations that may

generate dust or aerosols, a

NIOSH-approved respirator

with a particulate filter (e.g.,

P100) is required.[7] In case of

insufficient ventilation, wear

suitable respiratory equipment.

[4][6]

General Hygiene Practices
Avoid contact with skin, eyes, and clothing.[7]

Do not breathe dust or fumes.[5]

Wash hands thoroughly after handling and before eating, drinking, smoking, or using the

restroom.[6]

Contaminated work clothing should not be allowed out of the workplace and should be

washed separately.[6]

Do not eat, drink, or smoke in areas where tellurium dibromide is handled or stored.[7]

Storage Protocol
Store in a cool, dry, and well-ventilated area.[6][9]

Keep containers tightly closed to prevent moisture contact.[6][7]
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Store away from incompatible materials such as strong bases and oxidizing agents.[4]

Protect from light.[2]

Disposal Protocol
All waste containing tellurium dibromide must be treated as hazardous waste.

Dispose of contents and container in accordance with local, regional, national, and

international regulations.[5]

Do not allow the material to be released into the environment.[7]

Emergency Procedures
First Aid Measures
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Exposure Route First Aid Protocol Reference

Inhalation

Move the person to fresh air. If

not breathing, give artificial

respiration. Seek immediate

medical attention.

[4][7]

Skin Contact

Immediately remove all

contaminated clothing. Rinse

skin with plenty of water for at

least 15 minutes. Seek

immediate medical attention.

[1][4][7]

Eye Contact

Immediately rinse eyes with

plenty of water for at least 15

minutes, also under the

eyelids. Remove contact

lenses if present and easy to

do. Continue rinsing. Seek

immediate medical attention.

[1][4][7]

Ingestion

Do NOT induce vomiting.

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Seek

immediate medical attention.

[1][4][7]

Spill Response Protocol
In the event of a spill, follow these procedures:

Evacuate: Immediately evacuate the area of all non-essential personnel.

Ventilate: Ensure the area is well-ventilated, if safe to do so.

Personal Protection: Wear the appropriate PPE as described in section 5.2, including

respiratory protection.

Containment: Prevent further spread of the spill.
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Clean-up:

For solid spills, carefully sweep or scoop up the material and place it into a suitable,

labeled container for hazardous waste disposal.[4][6] Avoid generating dust.[4][7]

Use a vacuum cleaner equipped with a HEPA filter for final clean-up of dust.[9]

Decontamination: Decontaminate the spill area with a suitable cleaning agent.

Disposal: Dispose of all contaminated materials as hazardous waste.

Workflow for Tellurium Dibromide Spill Response
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Tellurium Dibromide Spill Occurs

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator, Lab Coat)

Assess Spill Size and Risk

Small Spill?

Contain Spill with Absorbent Material

Yes

Large Spill or Uncontrolled Release

No

Carefully Collect Material
(Avoid Dust Generation)

Decontaminate Spill Area

Package and Label Waste for Disposal

Report Incident to Supervisor

Contact Emergency Services
and EHS

Secure Area and Await Response Team

Click to download full resolution via product page

Caption: Workflow for responding to a tellurium dibromide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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